![molecular formula C21H26FN3O3S B305233 N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-phenylethyl)methanesulfonamide](/img/structure/B305233.png)
N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-phenylethyl)methanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-phenylethyl)methanesulfonamide, also known as FPEMS, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. FPEMS is a small molecule that belongs to the family of sulfonamide compounds and has been shown to exhibit various biochemical and physiological effects.
Mechanism of Action
N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-phenylethyl)methanesulfonamide exerts its therapeutic effects by inhibiting the reuptake of serotonin, a neurotransmitter that regulates mood, appetite, and sleep. By increasing the levels of serotonin in the brain, this compound can improve mood and reduce symptoms of anxiety and depression. Additionally, this compound acts as a 5-HT1A receptor agonist, which further enhances the effects of serotonin by stimulating the receptor.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. The compound has been shown to increase the levels of serotonin and its metabolites in the brain, which is consistent with its mechanism of action. This compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons in the brain.
Advantages and Limitations for Lab Experiments
One of the advantages of N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-phenylethyl)methanesulfonamide is its high purity, which allows for accurate dosing in preclinical studies. Additionally, this compound has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life. However, one of the limitations of this compound is its potential for off-target effects, which can complicate the interpretation of preclinical data.
Future Directions
There are several future directions for the study of N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-phenylethyl)methanesulfonamide. One potential direction is to investigate the effects of this compound in combination with other drugs for the treatment of anxiety and depression. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the effects of this compound on serotonin and BDNF. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans.
Conclusion:
In conclusion, this compound is a small molecule that has gained significant attention in scientific research due to its potential therapeutic applications in anxiety disorders, depression, and schizophrenia. The compound acts as a selective serotonin reuptake inhibitor and a 5-HT1A receptor agonist, and has been shown to have various biochemical and physiological effects. While this compound has some limitations, it represents a promising candidate for the development of new treatments for these disorders.
Synthesis Methods
The synthesis of N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-phenylethyl)methanesulfonamide involves the reaction of 1-(4-fluorophenyl)piperazine with N-(2-phenylethyl)methanesulfonamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields this compound as a white solid with a high purity of over 99%.
Scientific Research Applications
N-{2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-N-(2-phenylethyl)methanesulfonamide has been extensively studied for its potential therapeutic applications in various diseases such as anxiety disorders, depression, and schizophrenia. The compound has been shown to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-hydroxytryptamine 1A (5-HT1A) receptor agonist, which are both important targets for the treatment of these disorders.
properties
Molecular Formula |
C21H26FN3O3S |
---|---|
Molecular Weight |
419.5 g/mol |
IUPAC Name |
N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-N-(2-phenylethyl)methanesulfonamide |
InChI |
InChI=1S/C21H26FN3O3S/c1-29(27,28)25(12-11-18-5-3-2-4-6-18)17-21(26)24-15-13-23(14-16-24)20-9-7-19(22)8-10-20/h2-10H,11-17H2,1H3 |
InChI Key |
DPNBUKRFTCAFTE-UHFFFAOYSA-N |
SMILES |
CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Canonical SMILES |
CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)N2CCN(CC2)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.